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Compound of Interest

Compound Name: Phenacetin-d5

Cat. No.: B1146535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Phenacetin-d5, a

deuterated analog of Phenacetin. Given that the primary hazards associated with Phenacetin-
d5 are chemical rather than radiological, the safety and handling guidelines are analogous to

those for its unlabeled counterpart, Phenacetin. This document synthesizes critical information

from safety data sheets, toxicological studies, and general laboratory safety practices to ensure

the safe use of this compound in a research setting.

Compound Identification and Properties
Phenacetin-d5 is the deuterium-labeled version of Phenacetin, a non-opioid analgesic and

antipyretic agent. It is often used as an internal standard in clinical mass spectrometry and as a

probe for cytochrome P450 enzymes, particularly CYP1A2.[1] The deuteration is intended to

affect the pharmacokinetic and metabolic profiles of the drug for research purposes.[1]

Table 1: Physical and Chemical Properties of Phenacetin-d5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1146535?utm_src=pdf-interest
https://www.benchchem.com/product/b1146535?utm_src=pdf-body
https://www.benchchem.com/product/b1146535?utm_src=pdf-body
https://www.benchchem.com/product/b1146535?utm_src=pdf-body
https://www.benchchem.com/product/b1146535?utm_src=pdf-body
https://www.medchemexpress.com/phenacetin-d5.html
https://www.medchemexpress.com/phenacetin-d5.html
https://www.benchchem.com/product/b1146535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

N-[4-(1,1,2,2,2-

pentadeuterioethoxy)phenyl]ac

etamide

[2]

CAS Number 69323-74-6 [1]

Unlabeled CAS 62-44-2 [1]

Molecular Formula C₁₀H₈D₅NO₂ [1]

Molecular Weight 184.25 g/mol [1]

Appearance
White to off-white

solid/crystalline powder
[1][3]

Odor Odorless [3][4]

Melting Point 133 - 138 °C [3][5]

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[1]

Vapor Pressure < 1 mmHg @ 25 °C [5]

Hazard Identification and Toxicology
Phenacetin is classified as a hazardous substance and is reasonably anticipated to be a

human carcinogen.[6][7][8] The primary health risks associated with Phenacetin exposure

include carcinogenicity, sensitization, and potential damage to the kidneys, liver, and blood.[4]

[7][9]

Table 2: Toxicological Data for Phenacetin (Unlabeled)
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Metric Value Species Route Reference

LD50 3600 mg/kg Rat Oral [4]

LD50 1650 mg/kg Rat Oral [7]

LD50 634 mg/kg Rat Intraperitoneal [4]

LD50 866 mg/kg Mouse Oral [7]

LD50 1625 mg/kg Mouse Subcutaneous [4]

Chronic Health Effects:

Carcinogenicity: Sufficient evidence suggests that Phenacetin is carcinogenic to humans,

particularly causing cancers of the renal pelvis and ureter.[4][8] It is classified as a Group 1

carcinogen by IARC.[6][8]

Nephrotoxicity: Chronic ingestion of Phenacetin can lead to interstitial nephritis and papillary

necrosis (kidney tissue destruction).[4]

Hematological Effects: Phenacetin and its metabolites can cause methemoglobinemia, a

condition where the blood's ability to carry oxygen is reduced, leading to cyanosis (bluish

discoloration of the skin).[4][9] It can also lead to hemolytic anemia.[4]

Hepatotoxicity: Liver damage, including hepatitis and jaundice, has been reported.[4]

Experimental Protocols and Metabolism
General Experimental Workflow
The following diagram outlines a standard workflow for handling Phenacetin-d5 in a laboratory

setting, emphasizing safety at each step.
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Standard Laboratory Workflow for Phenacetin-d5 Handling

Preparation

Handling and Use

Cleanup and Disposal

Hazard Assessment:
Review SDS and literature

Don Personal Protective Equipment (PPE)

Prepare work area in a designated fume hood

Weighing of Phenacetin-d5 solid

Begin Experiment

Dissolution in appropriate solvent (e.g., DMSO)

Perform experiment (e.g., cell culture, animal dosing)

Decontaminate work surfaces

Complete Experiment

Dispose of waste in labeled hazardous waste containers

Remove and properly store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A typical workflow for handling Phenacetin-d5, from preparation to disposal.
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Metabolism of Phenacetin-d5
Phenacetin is primarily metabolized in the liver.[4] A major metabolic pathway is the de-

ethylation to form acetaminophen (paracetamol).[10] A smaller amount is deacetylated to p-

phenetidine, which is thought to be responsible for the methemoglobinemia.[4] The deuteration

in Phenacetin-d5 is in the ethyl group, which can influence the rate of metabolism.[11]

Metabolic Pathway of Phenacetin

Phenacetin

Acetaminophen (Paracetamol)
Major Metabolite

O-de-ethylation (CYP1A2)

p-Phenetidine

Deacetylation

Reactive Metabolites
(e.g., N-acetyl-p-benzoquinone imine)

Oxidation

Conjugation
(Glucuronidation, Sulfation)

Toxicity
(Methemoglobinemia, Nephrotoxicity)Excretion

Click to download full resolution via product page

Caption: Simplified metabolic pathway of Phenacetin leading to various metabolites.

Safe Handling and Storage
Personal Protective Equipment (PPE)
Given the carcinogenic and sensitizing nature of Phenacetin, strict adherence to PPE protocols

is mandatory.[4][5]
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Required Personal Protective Equipment (PPE)

Core PPE Additional PPE for High-Risk Procedures

Safety Goggles with Side Shields

Chemical-Resistant Gloves
(e.g., Nitrile)

Laboratory Coat

Face Shield

Dust Respirator
(for handling powder)

Click to download full resolution via product page

Caption: Essential PPE for the safe handling of Phenacetin-d5.

Handling Procedures
Engineering Controls: All work with Phenacetin-d5, especially with the solid form, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[12]

Avoid Contact: Avoid all personal contact, including inhalation and skin contact.[4] Do not

eat, drink, or smoke in areas where the compound is handled.[3][4]

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[4] Contaminated clothing should be laundered separately before reuse.[4]

Storage
Proper storage is crucial to maintain the integrity of Phenacetin-d5 and to prevent accidental

exposure.

Table 3: Storage Conditions for Phenacetin-d5
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Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

In Solvent -80°C 6 months [1]

In Solvent -20°C 1 month [1]

General Storage Guidelines:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4]

Store locked up, accessible only to authorized personnel.[3][5][6]

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[3][4]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3][5]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[3][5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3][5]

Ingestion: Clean mouth with water and drink plenty of water. Do NOT induce vomiting. Seek

immediate medical attention.[3][5]

Spills and Leaks
Minor Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in

a labeled container for disposal.[6]
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Minor Spills (Solution): Absorb with an inert material (e.g., sand, vermiculite) and place in a

labeled container for disposal.[4]

Major Spills: Evacuate the area. Prevent the material from entering drains. Wear appropriate

PPE, including respiratory protection, and contain the spill. Contact emergency services.[4]

Cleanup: After cleanup, decontaminate the area and all protective clothing and equipment

before storing and reusing.[4]

Waste Disposal
Dispose of Phenacetin-d5 and any contaminated materials as hazardous waste in accordance

with all local, state, and federal regulations.[3][5] Do not dispose of it down the drain or in

regular trash.[6] Waste should be collected in clearly labeled, sealed containers. For specific

institutional procedures, consult your Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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